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Introduction

Finerenone, a novel, non-steroidal, selective mineralocorticoid receptor (MR) antagonist, is a
critical therapeutic agent for patients with chronic kidney disease (CKD) associated with type 2
diabetes (T2D).[1][2] Its unique dihydronaphthyridine core structure sets it apart from traditional
steroidal MR antagonists.[3] In recent years, the presence of N-nitrosamine impurities in
pharmaceutical products has become a major concern for global regulatory bodies due to their
classification as probable human carcinogens.[4][5][6] The formation of these impurities is
possible in the presence of secondary, tertiary, or quaternary amines and nitrite salts under
acidic conditions.[7]

Given that the chemical structure of Finerenone includes a secondary amine, a comprehensive
evaluation of its potential to form an N-nitrosamine derivative (N-Nitroso Finerenone) is a
critical aspect of its quality and safety assessment. This technical guide provides an in-depth
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analysis of this potential, summarizing regulatory context, key experimental findings, and
standardized protocols for risk assessment.

Finerenone: Structural Analysis and Nitrosation Site

Finerenone's chemical structure features a 1,4-dihydropyridine ring system. Within this core, a
secondary amine exists as part of the dihydro-1,6-naphthyridine moiety. This nitrogen atom is
the potential site for nitrosation, where a reaction with a nitrosating agent (e.g., nitrous acid
derived from nitrites) could lead to the formation of N-Nitroso Finerenone.

e IUPAC Name: (4S)-4-(4-Cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1,6-
naphthyridine-3-carboxamide[1][8]

e Vulnerable Functional Group: Secondary Amine within the dihydronaphthyridine ring.

The presence of this secondary amine necessitates a thorough risk assessment as per
regulatory guidelines from agencies like the U.S. Food and Drug Administration (FDA) and the
European Medicines Agency (EMA).[4][7]

Assessment of Nitrosation Potential

The evaluation of nitrosamine formation risk is a multi-faceted process involving theoretical
assessment, regulatory guidance, and direct experimental testing.

Regulatory Framework and Acceptable Intake (Al) Limit

Regulatory agencies have established a three-step process for manufacturers to manage
nitrosamine risks: 1) risk assessment, 2) confirmatory testing if risks are identified, and 3)
reporting and implementation of mitigation measures.[4]

For Finerenone, a specific drug substance-related impurity, N-Nitroso Finerenone, has been
identified. The FDA has established an Acceptable Intake (Al) limit for this specific compound,
which is crucial for any quantitative risk assessment. The existence of a commercially available
analytical reference standard for N-Nitroso Finerenone facilitates the development, validation,
and execution of sensitive analytical methods required for confirmatory testing.[4][5]
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Experimental Evidence: Nitrosation Assay Procedure
(NAP Test)

A key experimental approach to evaluate the propensity of a drug substance to form a
nitrosamine is the Nitrosation Assay Procedure (NAP test), originally suggested by the WHO.
This in vitro test system exposes the drug to standardized nitrosating conditions (e.g., specific
concentrations of drug and nitrite at acidic pH) to determine the extent of N-nitrosamine
formation.

Crucially, a "Synthesis Attempts and Failure Report” for N-Nitroso Finerenone indicates that
its formation is not readily observed under standard NAP test conditions. According to this
report, multiple synthesis attempts under forced nitrosating conditions failed to produce
detectable levels of N-Nitroso Finerenone. EMA guidelines suggest that if repeated, rigorous
synthesis attempts do not yield the nitrosamine impurity, it is likely that the impurity poses an
extremely low risk of formation under typical manufacturing or storage conditions.

Quantitative Data Summary

While kinetic data for the nitrosation of Finerenone is not publicly available—largely due to its
low reactivity—the following table summarizes the most critical quantitative and qualitative data
points for risk assessment.

Parameter Value | Result Source | Relevance

Active Pharmaceutical

Parent Drug Finerenone )
Ingredient
] ) ] ] Drug Substance-Related
Potential Impurity N-Nitroso Finerenone ) i
Nitrosamine
Acceptable Intake (Al) Limit 1500 ng/day U.S. FDA[4]
Nitrosation Assay (NAP Test) Non-detection of N-Nitroso ) )
. Synthesis Failure Report
Outcome Finerenone
Implication Low propensity for nitrosation EMA Guidance Interpretation

Table 1: Summary of Regulatory Limits and Experimental Findings for N-Nitroso Finerenone.
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Experimental Protocols

To comply with regulatory expectations, a risk assessment should be supported by robust
experimental data. Below are detailed methodologies for the key experiments.

Protocol: Nitrosation Assay Procedure (Modified NAP
Test)

This protocol is designed to assess the potential of Finerenone to form N-Nitroso Finerenone
under forced conditions.

o Preparation of Solutions:

o Prepare a solution of Finerenone in a suitable solvent (e.g., a mixture of organic solvent
and aqueous buffer to ensure solubility).

o Prepare a fresh solution of sodium nitrite (NaNO3) in an acidic aqueous buffer (e.g., pH
3.0-4.0).

e Reaction Conditions:

o In a reaction vessel protected from light, combine the Finerenone solution with the sodium
nitrite solution. Typical molar ratios of amine to nitrite for forced studies are 1:1.5 or higher.

o Maintain the reaction mixture at a constant temperature, typically 37°C, to simulate
physiological conditions.

o Stir the mixture for a defined period (e.g., 1-4 hours).
o Monitor the pH throughout the experiment and adjust if necessary.
e Quenching and Sample Preparation:

o At predetermined time points (e.g., 0, 1, 2, 4 hours), withdraw an aliquot of the reaction
mixture.

o Immediately quench the reaction by adding a solution of ammonium sulfamate or ascorbic
acid to scavenge residual nitrite.
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o Prepare the quenched sample for analysis by dilution with a suitable mobile phase.
e Analysis:

o Analyze the sample using a validated, high-sensitivity analytical method, such as LC-
MS/MS, to detect and quantify any N-Nitroso Finerenone formed.

Protocol: Analytical Method for N-Nitroso Finerenone
Detection

This protocol outlines a general approach for the trace-level quantification of N-Nitroso
Finerenone in drug substances or products using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS), a preferred method for its high sensitivity and selectivity.

e Sample Preparation:

o

Accurately weigh a sample of Finerenone drug substance or powdered drug product.

[¢]

Dissolve the sample in a suitable solvent (e.g., methanol or a methanol/water mixture).

o

Use sonication or vortexing to ensure complete dissolution.

o

Centrifuge the sample to pellet any insoluble excipients.

o

Filter the supernatant through a 0.22 um syringe filter into an HPLC vial.
o Chromatographic Conditions (lllustrative):
o HPLC System: A high-performance liquid chromatography system.
o Column: A suitable C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3 pm).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: Methanol or Acetonitrile.

o Gradient: A time-based gradient program designed to achieve optimal separation of
Finerenone from N-Nitroso Finerenone.
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o Flow Rate: 0.4 - 0.6 mL/min.
o Column Temperature: 40°C.
o Injection Volume: 5-10 pL.

e Mass Spectrometric Conditions:
o Mass Spectrometer: A triple quadrupole mass spectrometer.
o lon Source: Electrospray lonization (ESI) in positive mode.
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for both N-Nitroso
Finerenone and a suitable internal standard (e.g., N-Nitroso Finerenone-d3) must be
determined and optimized using the reference standard.

Visualizations: Workflow and Signaling Pathway
Experimental Workflow

The following diagram illustrates the logical workflow for assessing the nitrosation risk of
Finerenone, from initial risk evaluation to final reporting.
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Figure 1: Nitrosamine Risk Assessment Workflow for Finerenone
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Figure 2: Finerenone Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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